Cas no 6645-69-8 ((4-Nitro-1H-pyrazol-1-yl)acetic acid)

• Product Name: (4-Nitro-1H-pyrazol-1-yl)acetic acid
• CAS No: 6645-69-8
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD00296933
• CID: 878826
• PubChem ID: 1283477
• Update Time: 2025-04-19

(4-Nitro-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-1H-pyrazol-1-yl)acetic acid
• (4-nitro-1H-pyrazol-1-yl)acetic acid
• (4-Nitro-pyrazol-1-yl)-acetic acid
• 2-(4-nitropyrazol-1-yl)acetic acid
• (4-nitro-1H-pyrazol-1-yl)acetic acid(SALTDATA: FREE)
• <4-Nitro-pyrazol-1-yl>-essigsaeure
• 4-nitropyrazolecarboxylic acid
• 2-(4-nitropyrazolyl)acetic acid
• KUJDGSFHKVQDQL-UHFFFAOYSA-N
• (4-Nitropyrazol-1-yl)acetic acid
• BAS 07030935
• ZERO/003008
• 1H-Pyrazole-1-acetic acid, 4-nitro-
• Oprea1_410904
• 4-nitropyrazole-1-acetic acid
• 4-Nitro-1-pyrazolylacetic acid
• STK348644
• 7665AE
• SBB0
• MFCD00296933
• AS-61722
• Z228589040
• EN300-30678
• 2-(4-nitro-1h-pyrazol-1-yl)aceticacid
• 6645-69-8
• AKOS015922617
• 2-(4-Nitro-pyrazol-1-yl)-acetic acid
• DTXSID30361631
• SCHEMBL2011250
• AM804209
• AKOS000204702
• CS-0037839
• BBL015813
• ALBB-000216
• (4-Nitro-1H-pyrazol-1-yl)acetic acid

• MDL： MFCD00296933
• Inchi： 1S/C5H5N3O4/c9-5(10)3-7-2-4(1-6-7)8(11)12/h1-2H,3H2,(H,9,10)
• InChI Key： KUJDGSFHKVQDQL-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 171.02800
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: -0.2

Experimental Properties

• PSA: 100.94000
• LogP: 0.39910

(4-Nitro-1H-pyrazol-1-yl)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives